N-butyl-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide

• IUPAC Name: N-butyl-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C16H20N2O2/c1-4-5-10-17-16(20)15(19)14-11(2)18(3)13-9-7-6-8-12(13)14/h6-9H,4-5,10H2,1-3H3,(H,17,20)
• InChI Key: QZUXHTZIMPZOMD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)C1=C(N(C2=CC=CC=C21)C)C
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-butyl-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMIOA and is a derivative of indole-3-acetic acid. DMIOA has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of DMIOA is not fully understood, but it is believed to involve the activation of the aryl hydrocarbon receptor (AhR). AhR is a transcription factor that plays a role in various cellular processes, including cell proliferation, differentiation, and apoptosis. DMIOA has been shown to activate AhR and induce the expression of genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
DMIOA has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the activation of AhR. DMIOA has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMIOA has several advantages for lab experiments, including its ability to cross the blood-brain barrier, its potential as a drug delivery system, and its ability to induce apoptosis in cancer cells. However, DMIOA also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for DMIOA research, including the development of more efficient synthesis methods, the investigation of its potential applications in drug delivery systems, and the exploration of its neuroprotective effects. Other potential future directions include the investigation of its potential as a therapeutic agent in the treatment of cancer and neurodegenerative diseases, as well as the investigation of its potential side effects and toxicity. Overall, DMIOA has significant potential for scientific research and may have important applications in various fields.

Synthesis Methods

DMIOA can be synthesized using various methods, including the reaction of indole-3-acetic acid with butyl chloroformate and triethylamine. Another method involves the reaction of indole-3-acetic acid with butyl isocyanate and triethylamine. The yield of DMIOA can vary depending on the method used, with some methods resulting in higher yields than others.

Scientific Research Applications

DMIOA has been studied for its potential applications in various scientific fields, including cancer research, pharmacology, and neuroscience. In cancer research, DMIOA has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In pharmacology, DMIOA has been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier. In neuroscience, DMIOA has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.